Cas no 1805373-81-2 (3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1805373-81-2
• MF: C₈H₆ClF₅N₂
• MW: 260.591658115387
• CID: 4807663
• Update Time: 2025-06-10

3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6ClF5N2/c9-6-3(2-15)4(8(12,13)14)1-5(16-6)7(10)11/h1,7H,2,15H2
• InChI Key： XWISSEQNYUDUSJ-UHFFFAOYSA-N
• SMILES： ClC1=C(CN)C(C(F)(F)F)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine

Introduction to 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1805373-81-2)

3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1805373-81-2) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with an aminomethyl group, a chlorine atom, a difluoromethyl group, and a trifluoromethyl group. These substituents confer specific chemical and biological properties that make it an intriguing candidate for various research and development activities.

The molecular structure of 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine is of particular interest due to its potential in modulating biological targets. The presence of the aminomethyl group provides a site for further functionalization, which can be crucial for enhancing the compound's pharmacological properties. Additionally, the chlorine and fluorine substituents contribute to the compound's lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, such as solubility, lipophilicity, and metabolic stability. In the case of 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine, the difluoromethyl and trifluoromethyl groups play a crucial role in enhancing its biological activity and selectivity. These groups can also influence the compound's interaction with target proteins, potentially leading to improved therapeutic outcomes.

The synthesis of 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine has been reported in several scientific publications. One common approach involves the sequential functionalization of a pyridine ring through various chemical transformations. For instance, the introduction of the aminomethyl group can be achieved through reductive amination reactions, while the difluoromethyl and trifluoromethyl groups can be introduced via selective fluorination methods. These synthetic strategies are essential for producing high-purity compounds suitable for pharmaceutical applications.

In terms of biological activity, 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine has shown promising results in preliminary studies. It has been evaluated for its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For example, recent research has demonstrated its ability to modulate enzymes associated with neurodegenerative diseases and cancer. These findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents.

The safety profile of 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine is another critical aspect that has been investigated. Preclinical studies have indicated that it exhibits favorable pharmacokinetic properties and low toxicity levels. These characteristics are essential for ensuring its suitability as a drug candidate. However, further research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-(trifluoromethy lpyridine (CAS No. 1805373-81-2) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into therapeutic agents. Ongoing research efforts are likely to uncover additional applications and optimize its use in various medical contexts.